Cas no 937639-96-8 (4-(tert-Butyl)-2-chloro-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-(tert-Butyl)-2-chloro-6-(trifluoromethyl)pyrimidine
• CAS No: 937639-96-8
• MF: C₉H₁₀ClF₃N₂
• MW: 238.637311458588
• CID: 1088543
• PubChem ID: 43829346
• Update Time: 2025-04-20

4-(tert-Butyl)-2-chloro-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)-2-chloro-6-(trifluoromethyl)pyrimidine
• 4-tert-butyl-2-chloro-6-(trifluoromethyl)pyrimidine
• AKOS000320333
• CS-0117808
• 937639-96-8

• Inchi： 1S/C9H10ClF3N2/c1-8(2,3)5-4-6(9(11,12)13)15-7(10)14-5/h4H,1-3H3
• InChI Key： WCGXUAZJEXAGSH-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(F)(F)F)=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 238.0484605g/mol
• Monoisotopic Mass: 238.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.8Ų